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Compound of Interest

Compound Name: Hexazinone-d6

Cat. No.: B1449090 Get Quote

Introduction

Hexazinone-d6 is the deuterium-labeled form of Hexazinone, a broad-spectrum triazine

herbicide that functions by inhibiting photosynthesis.[1][2] In research and analytical settings,

particularly in pharmacokinetic and metabolic studies, Hexazinone-d6 is utilized as an internal

standard for the quantification of Hexazinone.[1] The accuracy and reliability of experimental

results depend on the precise preparation of stock and working solutions. This document

provides a detailed protocol for the preparation of Hexazinone-d6 solutions, along with

essential information on its properties, safety, and storage.

Compound Data and Properties
Hexazinone-d6 is a white to off-white solid.[1][3] Key properties of the compound are

summarized below for reference.
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Property Value References

Chemical Name

3-Cyclohexyl-6-(dimethyl-d6-

amino)-1-methyl-1,3,5-triazine-

2,4(1H,3H)-dione

Molecular Formula C₁₂H₁₄D₆N₄O₂

Molecular Weight 258.35 g/mol

CAS Number 1219804-22-4

Appearance White to Off-White Solid

Purity ≥98% (typical)

Solubility

Slightly soluble in Chloroform

and Ethyl Acetate. The

unlabeled form is highly

soluble in organic solvents like

methanol and acetone.

Safety Precautions
Hexazinone and its labeled analogs require careful handling. The unlabeled compound is

harmful if swallowed and causes serious or irreversible eye damage. Always consult the Safety

Data Sheet (SDS) before handling.

Personal Protective Equipment (PPE): Wear safety goggles with side shields, impervious

gloves, and a lab coat.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust. Avoid contact with eyes, skin, and clothing.

First Aid:

Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses

if present and easy to do. Continue rinsing and seek immediate medical attention.

Skin: Remove contaminated clothing and wash the affected area with soap and water.
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Ingestion: If swallowed, rinse mouth and call a poison control center or doctor for

treatment advice.

Inhalation: Move the person to fresh air.

Experimental Protocol: Preparation of Stock
Solution (1 mg/mL)
This protocol describes the preparation of a 1 mg/mL primary stock solution of Hexazinone-d6
in a suitable organic solvent such as methanol.

Materials and Equipment

Hexazinone-d6 solid

High-purity methanol (or other appropriate solvent)

Analytical balance (readable to at least 0.01 mg)

10 mL Class A volumetric flask

Spatula

Weighing paper or boat

Pipettes and appropriate tips

Vortex mixer

Amber glass vials for storage

Procedure

Equilibration: Allow the container of Hexazinone-d6 solid to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh approximately 10 mg of Hexazinone-d6 solid onto weighing

paper using an analytical balance. Record the exact weight.
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Transfer: Carefully transfer the weighed solid into a 10 mL Class A volumetric flask. Tap the

weighing paper to ensure all the powder is transferred.

Dissolution: Add approximately 5-7 mL of methanol to the volumetric flask. Gently swirl the

flask or use a vortex mixer to completely dissolve the solid.

Volume Adjustment: Once the solid is fully dissolved, add methanol to the flask until the

bottom of the meniscus is level with the calibration mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer and Labeling: Transfer the stock solution into a properly labeled amber glass vial.

The label should include the compound name (Hexazinone-d6), concentration (1 mg/mL),

solvent, preparation date, and initials of the preparer.

Storage: Store the stock solution under the recommended conditions (see Table 2).

Experimental Protocol: Preparation of Working
Solutions
Working solutions are prepared by serially diluting the stock solution to the desired

concentrations using the principle of C₁V₁ = C₂V₂.

Materials and Equipment

1 mg/mL Hexazinone-d6 stock solution

High-purity methanol (or other appropriate solvent)

Calibrated micropipettes and tips

Microcentrifuge tubes or vials

Vortex mixer

Procedure
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Example Dilution (to 10 µg/mL):

Label a clean vial for the 10 µg/mL working solution.

Calculate the required volume of the stock solution. To prepare 1 mL of a 10 µg/mL

solution from a 1000 µg/mL (1 mg/mL) stock:

V₁ = (C₂ * V₂) / C₁

V₁ = (10 µg/mL * 1 mL) / 1000 µg/mL = 0.01 mL or 10 µL

Pipette 990 µL of methanol into the labeled vial.

Add 10 µL of the 1 mg/mL stock solution to the vial.

Homogenization: Cap the vial and vortex thoroughly to ensure a homogeneous mixture.

Serial Dilutions: Repeat the process to create a calibration curve. For example, to make a 1

µg/mL solution, take 100 µL of the 10 µg/mL solution and add it to 900 µL of solvent.

Labeling and Storage: Label each working solution clearly with its concentration, preparation

date, and solvent. Store appropriately. Working solutions are typically prepared fresh for

each experiment.

Storage and Stability
Proper storage is critical to maintain the integrity of Hexazinone-d6.
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Form Storage Condition Stability Period References

Solid 4°C, protect from light

Stable for years if

stored correctly. Re-

analyze after three

years.

In Solvent
-80°C, protect from

light
6 months

In Solvent
-20°C, protect from

light
1 month

Workflow for Solution Preparation
The following diagram illustrates the overall workflow for preparing Hexazinone-d6 stock and

working solutions.
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Workflow for Hexazinone-d6 Solution Preparation

Preparation Phase

Solution Handling

Storage

Receive & Equilibrate
Hexazinone-d6 Solid

Accurately Weigh
~10 mg of Solid

Safety First:
Use PPE

Dissolve in Solvent
in 10 mL Volumetric Flask

Adjust to Final Volume
& Homogenize

Primary Stock Solution
(1 mg/mL)

Perform Serial Dilutions
(C1V1 = C2V2)

Use for Dilution

Store Solutions at
-20°C or -80°C

(Protect from Light)

Working Solutions
(e.g., 10, 1, 0.1 µg/mL)

Click to download full resolution via product page

Caption: Workflow for preparing Hexazinone-d6 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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